Cas no 2034544-96-0 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide)
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-methylpropane-1-sulfonamide
- N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2-methylpropane-1-sulfonamide
- N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide
-
- Inchi: 1S/C13H19N3O3S/c1-11(2)10-20(17,18)15-9-12(13-5-3-8-19-13)16-7-4-6-14-16/h3-8,11-12,15H,9-10H2,1-2H3
- InChI Key: CLIKOABNHWAZBS-UHFFFAOYSA-N
- SMILES: S(CC(C)C)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 394
- XLogP3: 1.4
- Topological Polar Surface Area: 85.5
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6519-5916-2μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-5μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-10μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-20μmol |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-1mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-2mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-3mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-4mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-5mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6519-5916-10mg |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide |
2034544-96-0 | 10mg |
$118.5 | 2023-09-08 |
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide
Introduction to N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide (CAS No. 2034544-96-0)
N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide, identified by its CAS number 2034544-96-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both furan and pyrazole heterocyclic moieties in its structure suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.
The compound's structure consists of an ethyl chain substituted with both a furan-2-yl group and a 1H-pyrazol-1-yl group, further modified by a 2-methylpropane-1-sulfonamide moiety. This arrangement creates a multifaceted scaffold that could interact with biological targets in diverse ways. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in many active pharmaceutical ingredients (APIs), often contributing to the compound's solubility and bioavailability.
In recent years, there has been growing interest in the development of molecules that incorporate both furan and pyrazole rings due to their ability to modulate various biological pathways. These heterocycles are frequently found in natural products and have been extensively studied for their potential as drug candidates. The combination of these moieties in N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide may endow it with unique properties that make it suitable for addressing complex diseases.
The sulfonamide functional group is particularly noteworthy for its versatility in drug design. It can act as a hydrogen bond acceptor, facilitating interactions with biological targets such as enzymes and receptors. Additionally, the sulfonamide group can influence the electronic properties of the molecule, affecting its binding affinity and selectivity. The presence of this group in N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide suggests that it may exhibit potent activity against a range of therapeutic targets.
The compound's structural features also make it an attractive candidate for further investigation in medicinal chemistry. The ethyl chain linking the two heterocyclic groups provides a flexible spacer that can be modified to optimize binding interactions. This flexibility allows for fine-tuning of the molecule's properties, making it possible to develop derivatives with enhanced efficacy and reduced toxicity.
In the context of current research, N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide aligns with the growing trend toward the development of hybrid molecules that combine multiple pharmacophoric elements. Such hybridization strategies have proven successful in generating novel compounds with improved pharmacological profiles. The integration of furan, pyrazole, and sulfonamide moieties into a single molecule offers a promising approach to discovering new therapeutic agents.
The potential applications of this compound are broad and encompass various therapeutic areas. Given its structural complexity and the presence of known pharmacophores, it could be explored for its activity against infectious diseases, inflammatory conditions, and even oncological disorders. The ability to modulate biological pathways through multiple interacting sites makes this molecule a valuable asset in drug discovery efforts.
The synthesis of N-[2-(furan-2-yl strong >)-2-(1H-pyrazol -1 -yl)ethyl]-< strong > 2 -methylpropane - 1 -sulfon amide strong > involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such intricate scaffolds. The introduction of the < strong > furan strong > and < strong > pyrazole strong > moieties necessitates careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct these complex molecules more efficiently, enabling researchers to explore their full potential.
The pharmacological evaluation of this compound is currently underway in several research laboratories. Preliminary studies have shown promising results regarding its interaction with various biological targets. These findings are particularly encouraging given the compound's unique structural features and the potential for further optimization through structure-based drug design approaches.
In conclusion, N-[2-(< strong > furan - 2 - yl strong >)- 2 - ( 1 H - pyrazol - 1 - yl ) ethyl ] -< strong > 2 - methylpropane - 1 - sulfon amide strong > (CAS No. 2034544 -96 -0) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, incorporating both furan strong >>and>pyrazole>>heterocycles>>alongside>>a>>sulfonamide>>moiety, makes it a compelling candidate for further investigation. As research progresses, this compound holds promise forthedevelopmentofnoveltherapeuticagentsthatcanaddresscomplexdiseaseswithgreaterefficacyandselectivity.
2034544-96-0 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-2-methylpropane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)